N-2-biphenylyl-2-thiophenecarboxamide

• IUPAC Name: N-(2-phenylphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C17H13NOS/c19-17(16-11-6-12-20-16)18-15-10-5-4-9-14(15)13-7-2-1-3-8-13/h1-12H,(H,18,19)
• InChI Key: KULQTJVFOBIWAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2NC(=O)C3=CC=CS3
• Molecular Formula: C17H13NOS
• Molecular Weight: 279.4 g/mol

Description

N-2-biphenylyl-2-thiophenecarboxamide, also known as BTCP, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of phenylpiperazine derivatives and has shown promising results in various scientific research studies.

Scientific Research Applications

N-2-biphenylyl-2-thiophenecarboxamide has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been shown to have analgesic properties and has been tested in animal models for its ability to reduce pain. Additionally, N-2-biphenylyl-2-thiophenecarboxamide has been studied for its potential use in the treatment of depression and anxiety disorders. Studies have shown that N-2-biphenylyl-2-thiophenecarboxamide can modulate the activity of serotonin and norepinephrine neurotransmitters, which are implicated in the regulation of mood.

Mechanism of Action

The mechanism of action of N-2-biphenylyl-2-thiophenecarboxamide is not fully understood, but it is thought to act as a partial agonist at the serotonin and norepinephrine transporters. This results in the modulation of neurotransmitter activity, which can lead to changes in mood and pain perception. Additionally, N-2-biphenylyl-2-thiophenecarboxamide has been shown to have affinity for the dopamine transporter, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
N-2-biphenylyl-2-thiophenecarboxamide has been shown to have a range of biochemical and physiological effects. Studies have shown that it can increase the release of dopamine, serotonin, and norepinephrine in the brain, which can lead to changes in mood and pain perception. Additionally, N-2-biphenylyl-2-thiophenecarboxamide has been shown to have anti-inflammatory effects, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using N-2-biphenylyl-2-thiophenecarboxamide in lab experiments is that it has been well studied and its synthesis method is well established. Additionally, it has shown promising results in various scientific research studies, which makes it an attractive compound for further investigation. However, one limitation of using N-2-biphenylyl-2-thiophenecarboxamide in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of N-2-biphenylyl-2-thiophenecarboxamide. One area of interest is its potential use in the treatment of depression and anxiety disorders. Further studies are needed to fully understand its mechanism of action and its effects on neurotransmitter activity. Additionally, studies are needed to determine the optimal dosage and duration of treatment for N-2-biphenylyl-2-thiophenecarboxamide. Finally, more research is needed to determine the potential side effects and safety profile of N-2-biphenylyl-2-thiophenecarboxamide, which will be important for its eventual use in clinical settings.
Conclusion:
In conclusion, N-2-biphenylyl-2-thiophenecarboxamide is a chemical compound that has shown promising results in various scientific research studies. Its potential therapeutic applications in the treatment of pain, depression, and anxiety disorders make it an attractive compound for further investigation. However, more research is needed to fully understand its mechanism of action, optimal dosage and duration of treatment, and potential side effects.

Synthesis Methods

The synthesis of N-2-biphenylyl-2-thiophenecarboxamide involves the reaction between 2-thiophenecarboxylic acid and 2-bromo-1,1'-biphenyl in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then treated with ammonia to yield the final compound, N-2-biphenylyl-2-thiophenecarboxamide. This synthesis method has been well established in the literature and is widely used by researchers in the field.